Cas no 2155834-10-7 (N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide)

• Product Name: N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide
• CAS No: 2155834-10-7
• MF: C₁₅H₂₄BNO₄S
• MW: 325.231363296509
• MDL: MFCD31916412
• CID: 4638697
• PubChem ID: 137700587
• Update Time: 2025-05-20

N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide
• N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide
• 2155834-10-7
• AKOS037644827
• AS-55386
• N-(3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)propane-2-sulfonamide
• D93685
• N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide

• MDL： MFCD31916412
• Inchi： 1S/C15H24BNO4S/c1-11(2)22(18,19)17-13-9-7-8-12(10-13)16-20-14(3,4)15(5,6)21-16/h7-11,17H,1-6H3
• InChI Key： VYWHWUAJVRXRCW-UHFFFAOYSA-N
• SMILES： S(C(C)C)(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O

Computed Properties

• Exact Mass: 325.1519096g/mol
• Monoisotopic Mass: 325.1519096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73

Additional information on N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide

Comprehensive Overview of N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide (CAS 2155834-10-7)

N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide (CAS 2155834-10-7) is a highly specialized boronic ester derivative with significant applications in pharmaceutical research and organic synthesis. This compound belongs to the class of arylboronic acids and esters, which are widely recognized for their role in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry. The presence of the tetramethyl-1,3,2-dioxaborolane moiety enhances its stability and reactivity, making it a valuable intermediate in drug discovery.

The unique structure of N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide combines a sulfonamide group with a boronate ester, offering dual functionality for targeted molecular interactions. Researchers are increasingly interested in this compound due to its potential in developing protease inhibitors and kinase modulators, which are critical in treating diseases like cancer and inflammatory disorders. Its CAS 2155834-10-7 identifier ensures precise tracking in regulatory and scientific databases.

In recent years, the demand for boron-containing compounds has surged, driven by advancements in precision medicine and bioconjugation techniques. N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide aligns with this trend, as its boronate group enables selective binding to biological targets. This property is particularly relevant in PET (Positron Emission Tomography) tracer development, where boron’s neutron-capture capability is exploited for diagnostic imaging.

From a synthetic perspective, the compound’s propane-2-sulfonamide moiety introduces steric and electronic effects that influence its reactivity in palladium-catalyzed reactions. This makes it a versatile building block for constructing complex heterocyclic scaffolds, a hot topic in fragment-based drug design. Additionally, its stability under physiological conditions has sparked interest in prodrug development, addressing challenges like bioavailability and targeted delivery.

Environmental and safety considerations are also paramount when working with CAS 2155834-10-7. While the compound is not classified as hazardous, proper handling protocols are recommended to maintain its integrity. Its lipophilic nature necessitates storage in anhydrous conditions to prevent hydrolysis of the dioxaborolane ring. These practical insights are frequently searched by chemists optimizing reaction conditions for high-throughput screening.

In summary, N-[3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]propane-2-sulfonamide represents a convergence of innovation in organoboron chemistry and therapeutic agent design. Its multifaceted applications—from catalysis to biomedical imaging—underscore its importance in contemporary research. As the scientific community continues to explore structure-activity relationships, this compound is poised to play a pivotal role in next-generation drug discovery.